Cas no 922113-57-3 (2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 922113-57-3
• MF: C₂₃H₂₈ClN₃O₂
• MW: 413.940324783325
• CID: 5989415
• PubChem ID: 44024987
• Update Time: 2025-10-05

2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide
• 2-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide
• AKOS004982340
• 922113-57-3
• 2-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide
• 2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide
• F2292-0268

• Inchi： 1S/C23H28ClN3O2/c1-26-10-4-5-17-15-18(8-9-21(17)26)22(27-11-13-29-14-12-27)16-25-23(28)19-6-2-3-7-20(19)24/h2-3,6-9,15,22H,4-5,10-14,16H2,1H3,(H,25,28)
• InChI Key： AAQWBVHPJIOPDP-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCOCC1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 413.1870048g/mol
• Monoisotopic Mass: 413.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide

Compound CAS No. 922113-57-3: A Comprehensive Overview

The compound with CAS No. 922113-57-3, known as 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways and its potential as a precursor for advanced materials.

The molecular structure of CAS No. 922113-57-3 is characterized by a benzamide core, which serves as a versatile scaffold for further functionalization. The presence of a chlorine atom at the ortho position of the benzene ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the molecule incorporates a tetrahydroquinoline moiety, which is known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 922113-57-3. Researchers have employed strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance yield but also reduce reaction times, aligning with the principles of green chemistry and sustainable development.

In terms of applications, CAS No. 922113-57-3 has shown promise in the field of drug delivery systems. Its ability to form stable complexes with biomolecules makes it a candidate for targeted drug delivery. Furthermore, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders, highlighting its role in therapeutic interventions.

The incorporation of a morpholine group within the molecular structure adds another layer of functionality. Morpholine derivatives are well-documented for their pharmacokinetic properties, including improved solubility and bioavailability. This feature makes CAS No. 922113-57-3 an attractive candidate for developing orally administered drugs.

Recent research has also explored the use of CAS No. 922113-57-3 in material science applications. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a potential candidate for advanced coatings and sensors.

In conclusion, CAS No. 922113-57-3, or 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yethylbenzamide, is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and material science.